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Compound of Interest

Compound Name: 3,3-Dimethyl-1-hexene

Cat. No.: B1582872

This document provides a detailed breakdown of the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature for the organic compound 3,3-Dimethyl-1-hexene. The
analysis confirms that "3,3-Dimethyl-1-hexene" is the correct and systematic name for the
molecule in question, adhering to the established rules for naming alkenes.

Deconstruction of the IUPAC Name

The systematic name 3,3-Dimethyl-1-hexene can be broken down into three core
components, each defining a specific structural feature of the molecule according to IUPAC
rules.

o Parent Chain: The suffix "-hexene" identifies the longest continuous carbon chain that
contains the carbon-carbon double bond.[1][2][3] "Hex-" indicates a chain of six carbon
atoms, and the "-ene" suffix signifies the presence of at least one C=C double bond.[1][3][4]

» Position of the Double Bond: The number "1-" preceding "hexene" is the locant for the
double bond.[3] IUPAC rules dictate that the carbon chain must be numbered starting from
the end closest to the double bond to assign it the lowest possible number.[1][2][4]
Therefore, "1-hexene" specifies that the double bond is located between the first and second
carbon atoms of the chain.

o Substituents: The prefix "3,3-Dimethyl-" describes the substituents attached to the parent
chain. "Methyl" refers to a single-carbon alkyl group (-CHs). "Di-" indicates that there are two
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of these methyl groups. The numbers "3,3-" specify that both of these methyl groups are
attached to the third carbon atom of the hexene chain.[5][6]

Logical Workflow for Nomenclature Assignment

The process of assigning the correct IUPAC name follows a hierarchical set of rules. This
logical flow ensures a unique and unambiguous name for every chemical structure. The
workflow for naming this specific alkene is visualized below.
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Start: Analyze Molecular Structure

Identify the longest carbon chain
containing the C=C double bond.

Result: 6-carbon chain
(Parent -> Hexane)

Change suffix from '-ane' to -ene'
because of the double bond.

Result: Parent name is 'Hexene'

\

Number the chain to give the C=C
the lowest possible locant.

Result: Double bond is at C1
(Name -> 1-Hexene)

Identify all substituents
on the parent chain.

Result: Two Methyl (-CH3) groups
at the C3 position.

Combine substituent names and locants
(Use 'di-' for two identical groups).

Result: '3,3-Dimethyl'

Assemble the full name:
Substituents + Parent Name

Final IUPAC Name:
3,3-Dimethyl-1-hexene

Click to download full resolution via product page

IUPAC nomenclature workflow for 3,3-Dimethyl-1-hexene.
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Conclusion

Based on the systematic application of IUPAC nomenclature rules, the name 3,3-Dimethyl-1-
hexene accurately describes the molecule's structure.[5][6] The process involves identifying
the six-carbon parent chain containing a double bond (hexene), numbering the chain to place
the double bond at the lowest position (1-), and identifying the two methyl groups located on
the third carbon (3,3-Dimethyl-). The alternative name, 3,3-dimethylhex-1-ene, is also
acceptable under IUPAC guidelines.[5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

